Sulfo Rhodamine Methanethiosulfonate
Sulfo Rhodamine Methanethiosulfonate
Brand Name:
Vulcanchem
CAS No.:
386229-71-6
VCID:
VC0013898
InChI:
InChI=1S/C30H37N3O8S4/c1-6-32(7-2)21-10-13-24-27(18-21)41-28-19-22(33(8-3)9-4)11-14-25(28)30(24)26-15-12-23(20-29(26)45(38,39)40)44(36,37)31-16-17-42-43(5,34)35/h10-15,18-20,31H,6-9,16-17H2,1-5H3
SMILES:
CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=C(C=C(C=C4)S(=O)(=O)NCCSS(=O)(=O)C)S(=O)(=O)[O-]
Molecular Formula:
C30H37N3O8S4
Molecular Weight:
695.9 g/mol
Sulfo Rhodamine Methanethiosulfonate
CAS No.: 386229-71-6
Reference Standards
VCID: VC0013898
Molecular Formula: C30H37N3O8S4
Molecular Weight: 695.9 g/mol
| CAS No. | 386229-71-6 |
|---|---|
| Product Name | Sulfo Rhodamine Methanethiosulfonate |
| Molecular Formula | C30H37N3O8S4 |
| Molecular Weight | 695.9 g/mol |
| IUPAC Name | 2-[3-(diethylamino)-6-diethylazaniumylidenexanthen-9-yl]-5-(2-methylsulfonylsulfanylethylsulfamoyl)benzenesulfonate |
| Standard InChI | InChI=1S/C30H37N3O8S4/c1-6-32(7-2)21-10-13-24-27(18-21)41-28-19-22(33(8-3)9-4)11-14-25(28)30(24)26-15-12-23(20-29(26)45(38,39)40)44(36,37)31-16-17-42-43(5,34)35/h10-15,18-20,31H,6-9,16-17H2,1-5H3 |
| Standard InChIKey | DZJCGEWZGVLAEE-UHFFFAOYSA-N |
| SMILES | CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=C(C=C(C=C4)S(=O)(=O)NCCSS(=O)(=O)C)S(=O)(=O)[O-] |
| Canonical SMILES | CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=C(C=C(C=C4)S(=O)(=O)NCCSS(=O)(=O)C)S(=O)(=O)[O-] |
| Synonyms | MTSR; MTS-rhodamine; 3,6-Bis(diethylamino)-9-[4-[[[2-[(methylsulfonyl)thio]ethyl]amino]sulfonyl]-2-sulfophenyl]xanthylium Inner Salt; |
| PubChem Compound | 4611020 |
| Last Modified | Nov 11 2021 |
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